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Compound of Interest

Compound Name: DUPA

Cat. No.: B15542648

Essential Safety and Logistical Information for Laboratory Professionals

This document provides procedural guidance for the proper disposal of DUPA (N,N'-
carbonylbis-L-glutamic acid), a compound often utilized in drug development and research as
an inhibitor of prostate-specific membrane antigen (PSMA). Due to the limited availability of a
specific Safety Data Sheet (SDS) for DUPA, the following procedures are based on the known
properties of the closely related compound, L-Glutamic acid, and general best practices for the
disposal of non-hazardous solid chemical waste in a laboratory setting.

Data Presentation: Chemical and Physical
Properties

The properties of L-Glutamic acid are summarized below to provide a basis for safe handling
and disposal of DUPA. It is presumed that DUPA, as a derivative, shares similar non-
hazardous characteristics.
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Property Value

Molecular Formula C5H9NO4

Molecular Weight 147.13 g/mol

Appearance White, odorless, crystalline solid[1]
Solubility Soluble in water[2]

Melting Point 205 °C /401 °F[2]

Autoignition Temperature 640 °C /1184 °F[2]

pH 3.3 (1 g/L aqueous solution at 20°C)[2]
Hazard Classification Not classified as a hazardous substance[3]

Experimental Protocol: Step-by-Step Disposal of
DUPA

This protocol outlines the recommended steps for the safe disposal of DUPA from a laboratory
setting, treating it as a non-hazardous solid chemical waste.

1. Waste ldentification and Segregation:

» Confirm that the waste material is solely DUPA and is not mixed with any hazardous
substances (e.g., solvents, heavy metals, or biologically active materials).

o If DUPA is in a solution, the nature of the solvent will dictate the disposal route. If the solvent
is hazardous, the mixture must be treated as hazardous waste.

» Keep solid DUPA waste separate from other chemical wastes to prevent unintended
reactions.

2. Personal Protective Equipment (PPE):

e Wear standard laboratory PPE, including safety glasses, a lab coat, and gloves, when
handling DUPA waste.
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. Container Selection and Labeling:

Select a chemically compatible and sealable container for the solid waste. A clean, dry, and
clearly labeled plastic or glass container is suitable.

Label the container clearly as "Non-Hazardous Waste: DUPA (N,N’-carbonylbis-L-glutamic
acid)".

Include the date of waste generation and the name of the responsible researcher or lab.
. On-site Accumulation and Storage:

Store the sealed waste container in a designated, dry, and well-ventilated area away from
incompatible materials.

Do not accumulate large quantities of waste. Follow your institution's guidelines for waste
accumulation limits.

. Disposal:

For solid, non-hazardous DUPA waste, disposal in the regular trash may be permissible, but
this is highly dependent on institutional and local regulations.

It is imperative to consult your institution's Environmental Health and Safety (EHS) office for
specific guidance on disposing of non-hazardous chemical solids. Some institutions may
require that all chemical waste, regardless of hazard classification, be disposed of through
their chemical waste program.

If DUPA is in a non-hazardous aqueous solution, it may be permissible to dispose of it down
the drain with copious amounts of water. However, this also requires prior approval from your
institution's EHS office to ensure compliance with local wastewater regulations.

. Documentation:

Maintain a log of all chemical waste disposal, including the chemical name, quantity, and
date of disposal, as per your laboratory's standard operating procedures.
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Mandatory Visualization: DUPA Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of DUPA.

Start: DUPA Waste Generated

Is waste mixed with hazardous substances?

No

Is the waste in solid or solution form?

Solid Solution

Solid DUPA Waste DUPA in Solution Yes

Is the solvent hazardous?

Consult Institutional EHS for Disposal of Non-Hazardous Solid Waste

Non-Hazardous Agueous Solution Dispose as Hazardous Waste via EHS

Consult Institutional EHS for Drain Disposal Approval

End: Disposal Complete

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15542648?utm_src=pdf-body
https://www.benchchem.com/product/b15542648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of DUPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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